2-hydrazino-6-(methoxymethyl)-4-methylnicotinonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Hydrazino-6-(methoxymethyl)pyrimidin-4(3H)-one” is a chemical compound with the molecular formula C6H10N4O2 . It can be purchased from various chemical suppliers .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Hydrazino-6-(methoxymethyl)pyrimidin-4(3H)-one” are not detailed in the sources I found .Scientific Research Applications
Synthesis Applications
Catalysis and Green Chemistry
A study by Zolfigol et al. (2013) utilized a related compound in the green synthesis of pyranopyrazoles, demonstrating the use of isonicotinic acid as a dual and biological organocatalyst. This approach emphasizes the role of such compounds in facilitating environmentally friendly chemical reactions under solvent-free conditions (Zolfigol et al., 2013).
Pharmaceutical Chemistry
Another research avenue explored the synthesis of pyrido[2,1-c][1,2,4]triazine and 2-(substituted-pyrazolyl)nicotinonitrile derivatives, investigating their effects on Biomphalaria alexandrina snail enzymes. This work indicates the potential of these compounds in developing new chemotherapeutic agents (Zaki et al., 2004).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-hydrazinyl-6-(methoxymethyl)-4-methylpyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N4O/c1-6-3-7(5-14-2)12-9(13-11)8(6)4-10/h3H,5,11H2,1-2H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGKLAQKIKKKCMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1C#N)NN)COC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.